[1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone

• IUPAC Name: [1-(2-methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone
• InChI: InChI=1S/C20H21NO4S/c1-26(24,25)18-10-6-5-9-17(18)20(23)21-13-11-16(12-14-21)19(22)15-7-3-2-4-8-15/h2-10,16H,11-14H2,1H3
• InChI Key: CWPWEYFZKZYRLO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol

Description

[1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been found to possess a range of interesting properties.

Mechanism of Action

The exact mechanism of action of [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone is not yet fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. This compound has been found to interact with a range of cellular targets, including the NF-κB pathway and various cytokines.
Biochemical and Physiological Effects:
[1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone has been found to possess a range of interesting biochemical and physiological effects. This compound has been shown to inhibit the production of various inflammatory cytokines, including TNF-α and IL-6. Additionally, [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone has been found to induce apoptosis in cancer cells and inhibit viral replication.

Advantages and Limitations for Lab Experiments

[1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone has several advantages for use in lab experiments. This compound is relatively easy to synthesize and has been found to be relatively stable under a range of conditions. Additionally, [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone has been found to be relatively non-toxic, making it a useful tool for studying various cellular processes.
However, there are also some limitations to the use of [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone in lab experiments. This compound can be difficult to work with due to its low solubility in water, and it may require the use of organic solvents for certain applications. Additionally, [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone has not yet been extensively studied in vivo, and its effects in living organisms are not yet fully understood.

Future Directions

There are several potential future directions for research on [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone. One area of interest is the development of new synthetic methods for this compound, which could potentially improve its yield and purity. Additionally, future research could focus on further elucidating the mechanism of action of [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone, as well as exploring its potential applications in the treatment of various diseases. Finally, future studies could investigate the potential toxicity of [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone in vivo, in order to better understand its safety profile.

Synthesis Methods

The synthesis of [1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone can be achieved through a multi-step process that involves the reaction of various reagents. The exact details of the synthesis method vary depending on the specific application, but generally involve the use of organic solvents, strong acids, and reducing agents.

Scientific Research Applications

[1-(2-Methylsulfonylbenzoyl)piperidin-4-yl]-phenylmethanone has been extensively studied for its potential applications in scientific research. This compound has been found to possess a range of interesting properties, including anti-inflammatory, anti-cancer, and anti-viral effects.